Cas no 1214374-98-7 (5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol)

• Product Name: 5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol
• CAS No: 1214374-98-7
• MF: C₁₁H₇F₂NS
• MW: 223.24178814888
• CID: 4925765
• Update Time: 2025-10-29

5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-(4-fluorophenyl)pyridine-2-thiol
• 5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol

• Inchi： 1S/C11H7F2NS/c12-8-3-1-7(2-4-8)10-5-9(13)6-14-11(10)15/h1-6H,(H,14,15)
• InChI Key： NIKIEPNISIQGFV-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(=CN1)F)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1

Additional information on 5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol

Comprehensive Overview of 5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol (CAS No. 1214374-98-7): Properties, Applications, and Research Insights

The compound 5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol (CAS No. 1214374-98-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic molecule combines a pyridine core with fluorophenyl and thiol functional groups, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery targeting resistant pathogens.

In recent years, the demand for fluorinated compounds like 5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol has surged, driven by their enhanced metabolic stability and membrane permeability—key properties highlighted in medicinal chemistry optimization. A 2023 study published in the Journal of Fluorine Chemistry emphasized how fluorine incorporation improves binding affinity to biological targets, explaining why this compound frequently appears in patents related to central nervous system (CNS) therapeutics.

From a synthetic perspective, the thiol group in CAS 1214374-98-7 enables diverse modifications through nucleophilic substitutions or oxidative couplings, a feature exploited in catalyzed cross-coupling reactions. This adaptability answers frequent search queries such as "how to modify pyridine thiols for drug development" and "fluorophenyl derivatives in click chemistry". Notably, its dual-fluorine substitution pattern mirrors structural motifs found in commercial agricultural fungicides, though current research focuses more on its human therapeutic applications.

Analytical characterization of this compound typically involves HPLC purity testing (≥98%) and mass spectrometry confirmation, with the molecular formula C₁₁H₇F₂NS showing a parent ion peak at m/z 223.03. These technical details address common questions like "how to verify 5-Fluoro-3-(4-fluorophenyl)pyridine-2-thiol purity"—a critical consideration for researchers sourcing the material. Storage recommendations suggest inert atmospheres (argon or nitrogen) to preserve the thiol group's reactivity, a practical insight often sought in laboratory forums.

Emerging applications explore its role in metal-organic frameworks (MOFs) as a ligand for catalytic systems, capitalizing on the pyridine-thiol chelating ability. This intersects with the growing interest in sustainable catalysis, as evidenced by Google Scholar data showing a 40% annual increase in publications combining "fluorinated ligands" and "green chemistry". Such multidisciplinary potential makes CAS 1214374-98-7 a compound to watch in both academic and industrial research settings.

Regulatory databases classify this material as non-hazardous under standard handling conditions, though proper PPE (personal protective equipment) is recommended due to limited long-term exposure studies. This safety profile positions it favorably compared to traditional thiol-containing compounds with higher toxicity, addressing another frequent concern in research procurement discussions.